Cas no 2137134-77-9 (3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S)-)

• Product Name: 3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S)-
• CAS No: 2137134-77-9
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5292678
• Update Time: 2025-06-26

3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S)-

• Inchi： 1S/C14H21NO3/c1-17-11-13(15)14(16)8-5-9-18-10-12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-11,15H2,1H3/t13-/m0/s1
• InChI Key： XRMCELVDDLPVKF-ZDUSSCGKSA-N
• SMILES： C(OC)[C@H](N)C(=O)CCCOCC1=CC=CC=C1

Additional information on 3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S)-

Introduction to 3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S) and Its Significance in Modern Chemical Research

The compound with the CAS number 2137134-77-9, identified as 3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This chiral ketone derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple functional groups, including an amino group, a methoxy group, and a phenylmethoxy substituent, makes this compound a versatile scaffold for further chemical modifications and biological investigations.

In recent years, the exploration of 3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S) has been driven by its potential role in the development of novel therapeutic agents. The stereochemistry imparted by the (2S) configuration is particularly significant, as enantiomeric purity often dictates the efficacy and safety of pharmacological compounds. Research has demonstrated that subtle differences in molecular structure can lead to profound variations in biological activity, making the study of such compounds indispensable for drug discovery.

The amino group at the 2-position of the hexanone backbone introduces basic properties that can be exploited in the design of bioactive molecules. This group can participate in hydrogen bonding interactions, enhancing binding affinity to target proteins or enzymes. Additionally, the methoxy group at the 1-position contributes to hydrophobicity while also serving as a site for further functionalization. The phenylmethoxy substituent at the 6-position adds another layer of complexity, potentially influencing both solubility and metabolic stability.

Recent studies have highlighted the importance of 3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S) in the context of enzyme inhibition. For instance, modifications based on this scaffold have shown promise in targeting enzymes involved in inflammatory pathways. The ability to fine-tune electronic and steric properties through strategic substitutions allows researchers to optimize binding interactions with specific biological targets. This flexibility makes it a valuable building block for libraries of compounds designed for high-throughput screening.

The synthesis of 3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S) presents both challenges and opportunities. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity, which is crucial for evaluating its pharmacological potential. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly effective in constructing this molecule with high precision. These advances underscore the growing sophistication of synthetic organic chemistry in producing complex molecules tailored for biological applications.

Beyond its immediate pharmacological relevance, 3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S) also serves as a model system for studying molecular recognition processes. Its intricate architecture allows researchers to probe how different functional groups interact within a three-dimensional space. Such insights are critical for understanding drug-receptor binding mechanisms and designing molecules with improved pharmacokinetic profiles.

The integration of computational chemistry has further accelerated the study of this compound. Molecular modeling techniques enable researchers to predict binding affinities and optimize lead structures before experimental synthesis. This interdisciplinary approach combines experimental expertise with computational power to streamline drug discovery efforts significantly. The use of virtual screening platforms has become commonplace in identifying promising candidates like 3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S) for further validation.

Future directions in research may explore derivatives of this compound with enhanced bioavailability or targeted delivery systems. Nanotechnology-based approaches could be particularly interesting for developing formulations that improve therapeutic outcomes while minimizing side effects. Additionally, investigating its role in combination therapies might reveal synergistic effects when paired with other known drugs.

In conclusion,3-Hexanone, 2-amino-1-methoxy-6-(phenylmethoxy)-, (2S) represents a compelling subject of study in modern chemical research. Its unique structural features and potential biological applications make it a valuable asset in pharmaceutical development efforts. As research continues to uncover new methodologies and applications,CAS no2137134-77-9 will undoubtedly remain at the forefront of innovation in medicinal chemistry.